Cas no 1805513-82-9 (4-Bromo-3-methoxypyridine-5-acetic acid)

• Product Name: 4-Bromo-3-methoxypyridine-5-acetic acid
• CAS No: 1805513-82-9
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4901375
• Update Time: 2025-05-27

4-Bromo-3-methoxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methoxypyridine-5-acetic acid

• Inchi： 1S/C8H8BrNO3/c1-13-6-4-10-3-5(8(6)9)2-7(11)12/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： XWELBCVAEVZYOD-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1
• Topological Polar Surface Area: 59.4

Additional information on 4-Bromo-3-methoxypyridine-5-acetic acid

Comprehensive Overview of 4-Bromo-3-methoxypyridine-5-acetic acid (CAS No. 1805513-82-9)

4-Bromo-3-methoxypyridine-5-acetic acid (CAS No. 1805513-82-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique bromine and methoxy functional groups, which enhance its reactivity and applicability in synthetic chemistry. Researchers and industries value this compound for its role as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The molecular structure of 4-Bromo-3-methoxypyridine-5-acetic acid features a pyridine ring substituted with a bromo group at the 4-position and a methoxy group at the 3-position, along with an acetic acid side chain at the 5-position. This configuration imparts distinct electronic and steric properties, making it a versatile building block for heterocyclic chemistry. Its CAS No. 1805513-82-9 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry and material science.

In recent years, the demand for 4-Bromo-3-methoxypyridine-5-acetic acid has surged due to its applications in small molecule drug development. With the rise of targeted therapies and precision medicine, researchers are increasingly exploring pyridine derivatives for their potential in modulating biological pathways. This compound's bromine substituent also makes it a candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

From an industrial perspective, 4-Bromo-3-methoxypyridine-5-acetic acid is synthesized through multi-step organic reactions, often involving halogenation and etherification processes. Its purity and stability are critical for ensuring reproducibility in downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity and quality, addressing the stringent requirements of GMP-compliant production.

Environmental and safety considerations are also paramount when handling 4-Bromo-3-methoxypyridine-5-acetic acid. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended to mitigate risks. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, aligning with the global push for green chemistry and sustainable manufacturing.

In summary, 4-Bromo-3-methoxypyridine-5-acetic acid (CAS No. 1805513-82-9) is a pivotal compound in modern synthetic chemistry, bridging the gap between academic research and industrial applications. Its relevance in drug discovery, catalysis, and material innovation underscores its value as a high-performance chemical. As scientific advancements continue, this compound is poised to play an even greater role in addressing challenges across life sciences and technology.